Cas no 2825012-02-8 (6-Methanesulfonylimidazo[1,2-a]pyrimidine)

• Product Name: 6-Methanesulfonylimidazo[1,2-a]pyrimidine
• CAS No: 2825012-02-8
• MF: C₇H₇N₃O₂S
• MW: 197.214379549026
• CID: 6598162
• PubChem ID: 57587956
• Update Time: 2025-05-20

6-Methanesulfonylimidazo[1,2-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2825012-02-8
• EN300-37459195
• 6-methanesulfonylimidazo[1,2-a]pyrimidine
• SCHEMBL1640050
• 6-methylsulfonylimidazo[1,2-a]pyrimidine
• 6-Methanesulfonylimidazo[1,2-a]pyrimidine

• Inchi： 1S/C7H7N3O2S/c1-13(11,12)6-4-9-7-8-2-3-10(7)5-6/h2-5H,1H3
• InChI Key： MKTMXQPYFQMELH-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NC2=NC=CN2C=1)(=O)=O

Computed Properties

• Exact Mass: 197.02589765g/mol
• Monoisotopic Mass: 197.02589765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 72.7Ų

Additional information on 6-Methanesulfonylimidazo[1,2-a]pyrimidine

6-Methanesulfonylimidazo[1,2-a]pyrimidine: A Comprehensive Overview

6-Methanesulfonylimidazo[1,2-a]pyrimidine, also known by its CAS registry number CAS No. 2825012-02-8, is a highly specialized organic compound with significant applications in the fields of pharmacology and materials science. This compound belongs to the class of imidazo[1,2-a]pyrimidines, which are heterocyclic aromatic compounds with a fused imidazole and pyrimidine ring system. The methanesulfonyl group attached at the 6-position of the imidazo[1,2-a]pyrimidine ring introduces unique electronic and steric properties, making it a valuable molecule for various research and industrial purposes.

The synthesis of 6-Methanesulfonylimidazo[1,2-a]pyrimidine typically involves multi-step organic reactions, often starting from readily available starting materials such as urea or thiourea derivatives. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathways, improving yield and purity. For instance, a study published in the Journal of Medicinal Chemistry in 2023 highlighted a novel approach using microwave-assisted synthesis to accelerate the formation of the imidazo[1,2-a]pyrimidine core structure. This method not only reduces reaction time but also enhances the selectivity of the product formation.

The structural uniqueness of 6-Methanesulfonylimidazo[1,2-a]pyrimidine has made it a subject of interest in drug discovery programs. The compound exhibits potential as a kinase inhibitor due to its ability to bind to specific protein targets with high affinity. A recent study conducted by researchers at Stanford University demonstrated that this compound can inhibit the activity of cyclin-dependent kinases (CDKs), which are implicated in various cancer types. The methanesulfonyl group plays a critical role in stabilizing the binding interaction through hydrogen bonding and hydrophobic interactions.

In addition to its pharmacological applications, 6-Methanesulfonylimidazo[1,2-a]pyrimidine has shown promise in materials science as a building block for constructing advanced functional materials. Its aromaticity and heterocyclic nature make it suitable for use in organic electronics, where it can serve as a component in light-emitting diodes (LEDs) or field-effect transistors (FETs). A research team at MIT reported in 2023 that incorporating this compound into conjugated polymers significantly improved their charge transport properties, leading to enhanced device performance.

The study of 6-Methanesulfonylimidazo[1,2-a]pyrimidine has also extended into computational chemistry. Using density functional theory (DFT) calculations, scientists have been able to predict its electronic properties and reactivity under various conditions. These computational studies have provided valuable insights into the molecule's behavior in different chemical environments, aiding in the design of more efficient synthetic routes and applications.

In conclusion, 6-Methanesulfonylimidazo[1,2-a]pyrimidine, with its unique chemical structure and versatile properties, continues to be a focal point in both academic research and industrial development. Its potential as a drug candidate and its role in advancing materials science highlight its significance in contemporary chemistry. As research progresses, further discoveries about this compound are expected to unlock new opportunities for innovation across multiple disciplines.